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Introduction

Sodium phosphate buffer is a widely used buffer system in biological, biochemical, and

pharmaceutical research. Its buffering range of pH 5.8 to 8.0 is effective for maintaining the

physiological pH required in many experiments, including enzyme assays, protein purification,

and cell culture.[1] The effectiveness of this buffer is due to the second dissociation constant

(pKa2) of phosphoric acid, which is approximately 7.2.[2][3][4][5][6][7] This note provides

detailed protocols for the accurate and reproducible preparation of a 0.1M sodium phosphate

buffer solution.

The buffering capacity is based on the equilibrium between the dihydrogen phosphate ion

(H₂PO₄⁻), which acts as the weak acid, and the hydrogen phosphate ion (HPO₄²⁻), which acts

as the conjugate base.

H₂PO₄⁻ ⇌ HPO₄²⁻ + H⁺

By adjusting the ratio of the acid (sodium phosphate monobasic, NaH₂PO₄) to its conjugate

base (sodium phosphate dibasic, Na₂HPO₄), a solution with a specific, stable pH can be

prepared.[1]
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For accurate preparation, it is crucial to use the correct molecular weight based on the hydrated

form of the sodium phosphate salt available in the laboratory.

Table 1: Properties of Common Sodium Phosphate Salts

Component Name Synonyms Chemical Formula
Molecular Weight (
g/mol )

Sodium Phosphate

Monobasic

Monosodium

phosphate, Sodium

dihydrogen phosphate

NaH₂PO₄ 119.98

Sodium Phosphate

Monobasic

Monohydrate

NaH₂PO₄ · H₂O 137.99

Sodium Phosphate

Monobasic Dihydrate
NaH₂PO₄ · 2H₂O 156.01

Sodium Phosphate

Dibasic

Disodium hydrogen

phosphate, Sodium

hydrogen phosphate

Na₂HPO₄ 141.96

Sodium Phosphate

Dibasic Dihydrate
Na₂HPO₄ · 2H₂O 178.05

Sodium Phosphate

Dibasic Heptahydrate
Na₂HPO₄ · 7H₂O 268.07

Sodium Phosphate

Dibasic

Dodecahydrate

Na₂HPO₄ · 12H₂O 358.14

Source: Molecular weights are based on standard atomic weights.[8]

Table 2: Volumetric Guide for Preparing 1 L of 0.1M Sodium Phosphate Buffer

This table provides the required volumes of 0.1M stock solutions of sodium phosphate

monobasic (NaH₂PO₄) and sodium phosphate dibasic (Na₂HPO₄) to achieve a desired pH at

room temperature.
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Desired pH
Volume of 0.1M NaH₂PO₄
(ml)

Volume of 0.1M Na₂HPO₄
(ml)

6.0 877 123

6.2 815 185

6.4 735 265

6.6 625 375

6.8 510 490

6.9 450 550

7.0 390 610

7.2 280 720

7.4 190 810

7.6 130 870

7.8 85 915

8.0 53 947

Note: These ratios are a standard guideline. It is always recommended to verify the final pH

with a calibrated pH meter and adjust as necessary.[9]

Experimental Protocols
Two primary methods are presented for preparing the buffer solution. The first method, mixing

stock solutions, generally provides greater accuracy and reproducibility. The second method,

titration, is useful when only one of the phosphate salts is available.

Protocol 1: Preparation by Mixing Stock Solutions
This is the most common and precise method. It involves preparing individual stock solutions of

the acidic and basic components and then mixing them in the specific proportions outlined in

Table 2.
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Materials:

Sodium Phosphate Monobasic (select a hydrate from Table 1)

Sodium Phosphate Dibasic (select a hydrate from Table 1)

Deionized or distilled water

Calibrated pH meter

Magnetic stirrer and stir bar

Volumetric flasks (1 L)

Graduated cylinders

Beakers

Procedure:

Step 1: Prepare 0.1M Stock Solutions (1 L each)

Stock Solution A (0.1M NaH₂PO₄ - Acid):

Calculate the mass of sodium phosphate monobasic needed. For example, using the

anhydrous form (MW = 119.98 g/mol ): Mass = 0.1 mol/L × 1 L × 119.98 g/mol = 12.00 g

Weigh out the calculated mass and transfer it to a 1 L beaker.

Add ~800 mL of deionized water and dissolve the salt completely using a magnetic stirrer.

Transfer the solution to a 1 L volumetric flask and add deionized water to the mark. Invert

to mix thoroughly.

Stock Solution B (0.1M Na₂HPO₄ - Base):

Calculate the mass of sodium phosphate dibasic needed. For example, using the

anhydrous form (MW = 141.96 g/mol ): Mass = 0.1 mol/L × 1 L × 141.96 g/mol = 14.20 g
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Weigh out the calculated mass and transfer it to a 1 L beaker.

Add ~800 mL of deionized water and dissolve the salt completely using a magnetic stirrer.

Transfer the solution to a 1 L volumetric flask and add deionized water to the mark. Invert

to mix thoroughly.

Step 2: Prepare the Final 0.1M Buffer Solution (1 L)

Consult Table 2 for the volumes of Stock Solution A and Stock Solution B required for your

target pH.

Using graduated cylinders, measure the specified volumes and combine them in a beaker

large enough to hold the final volume.

Place the beaker on a magnetic stirrer and mix the solution.

Calibrate your pH meter according to the manufacturer's instructions.

Immerse the pH electrode in the buffer solution and monitor the reading.

If necessary, adjust the pH by adding small amounts of Stock Solution A (to lower pH) or

Stock Solution B (to raise pH) until the target pH is reached.

Once the desired pH is achieved, transfer the solution to a 1 L volumetric flask and add

deionized water to the final volume. Mix well.

Store the buffer solution in a sealed container at 4°C.

Protocol 2: Preparation by Titration
This method is useful if you only have one of the two sodium phosphate salts. It involves

preparing a solution of one form and adjusting the pH with a strong acid or base. Titrating the

acidic component with a base is generally preferred to avoid introducing other ions (like Cl⁻)

into the buffer.[10]

Materials:
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Sodium Phosphate Monobasic (e.g., NaH₂PO₄·H₂O)

Sodium Hydroxide (NaOH) solution (e.g., 1M or 5M)

Deionized or distilled water

Calibrated pH meter

Magnetic stirrer and stir bar

Volumetric flask (1 L)

Beakers

Procedure:

Calculate the mass of sodium phosphate monobasic required for 1 L of a 0.1M solution (e.g.,

13.80 g of NaH₂PO₄·H₂O).

Weigh the salt and dissolve it in approximately 900 mL of deionized water in a beaker with a

magnetic stirrer.

Place the calibrated pH electrode into the solution. The initial pH will be acidic (typically ~4.2-

4.5).

Slowly add the NaOH solution dropwise while continuously monitoring the pH.

Continue adding NaOH until the desired pH is reached. Be careful not to overshoot the

target pH.

Once the target pH is stable, transfer the solution to a 1 L volumetric flask.

Rinse the beaker with a small amount of deionized water and add it to the volumetric flask.

Add deionized water to bring the final volume to the 1 L mark. Invert several times to ensure

the solution is homogeneous.

Store the buffer in a sealed container at 4°C.
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Workflow Visualization
The following diagram illustrates the logical workflow for preparing a 0.1M Sodium Phosphate

Buffer using the more common and precise method of mixing stock solutions (Protocol 1).
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Step 1: Stock Solution Preparation

Step 2: Final Buffer Preparation

Calculate & Weigh
NaH₂PO₄

Dissolve in ~800mL H₂O

Adjust Volume to 1L
(Stock A: 0.1M NaH₂PO₄)

Combine Stock A and Stock B
(See Table 2 for Volumes)

Calculate & Weigh
Na₂HPO₄

Dissolve in ~800mL H₂O

Adjust Volume to 1L
(Stock B: 0.1M Na₂HPO₄)

Verify pH with Calibrated Meter

Adjust pH if Necessary
(Add Stock A or B)

Re-check

Bring to Final Volume (1L)
with H₂O

pH OK

Store at 4°C

Click to download full resolution via product page

Caption: Workflow for preparing 0.1M sodium phosphate buffer by mixing stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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